Cas no 2171150-46-0 (6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid)

• Product Name: 6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid
• CAS No: 2171150-46-0
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5825244
• PubChem ID: 165814826
• Update Time: 2025-06-27

6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid
• EN300-1492982
• 2171150-46-0
• 6-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]hexanoic acid

• Inchi： 1S/C27H34N2O5/c1-18(2)16-24(26(32)28-15-9-3-4-14-25(30)31)29-27(33)34-17-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,18,23-24H,3-4,9,14-17H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)/t24-/m0/s1
• InChI Key： QGNUSULENORQMK-DEOSSOPVSA-N
• SMILES： O(C(N[C@H](C(NCCCCCC(=O)O)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid

Introduction to 6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid (CAS No. 2171150-46-0)

6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid, identified by its CAS number 2171150-46-0, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its complex structure, exhibits a unique combination of functionalities that make it a valuable intermediate in the development of novel therapeutic agents. The presence of a fluoren-9-ylmethyl moiety and an amidohexanoic acid backbone imparts distinct chemical properties, enabling its application in various synthetic pathways and biological assays.

The compound’s stereochemistry, specifically the (2S) configuration, is critical to its biological activity. Chirality plays a pivotal role in drug design, as enantiomers often exhibit different pharmacological profiles. The synthesis of this enantiomerically pure form underscores the importance of advanced stereoselective methodologies in modern medicinal chemistry. Recent advancements in asymmetric catalysis have enabled more efficient and scalable production of such chiral compounds, which is essential for meeting the demands of clinical research and drug development.

One of the most compelling aspects of 6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid is its potential as a building block for more complex molecules. The fluoren-9-ylmethyl methoxycarbonyl group serves as an excellent protecting group for amino functions, allowing for selective modifications during multi-step syntheses. This feature is particularly useful in peptide chemistry and peptidomimetic drug design, where orthogonal functionalization is often required. The 4-methylpentanamidohexanoic acid moiety provides a hydrophobic anchor that can enhance the solubility and bioavailability of derived compounds, making it an attractive candidate for oral or parenteral administration.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and binding affinity. The fluoren-9-yl group, a common motif in pharmaceuticals, contributes to these desirable properties by increasing lipophilicity while maintaining structural rigidity. This characteristic makes CAS No. 2171150-46-0 particularly relevant in the design of small-molecule inhibitors targeting enzyme-catalyzed reactions. For instance, studies have shown that fluorinated amides exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts, which could be attributed to reduced enzymatic degradation.

The compound’s utility extends beyond simple intermediates; it has been explored in the context of protein-protein interaction modulators. The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in solid-phase peptide synthesis (SPPS), but its application in non-peptide scaffolds is less explored. However, recent research suggests that Fmoc-functionalized compounds can serve as probes to study protein-ligand interactions, offering insights into binding mechanisms that are not easily obtainable with conventional substrates. This approach could accelerate the discovery of novel therapeutic targets and lead compounds.

Another area where 6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid shows promise is in the field of biomaterials science. The combination of hydrophobic and hydrophilic regions within its structure allows for controlled self-aggregation or conjugation with other biomolecules. Such properties are beneficial for developing drug delivery systems, including micelles and nanoparticles, which can enhance targeted drug delivery and reduce off-target effects. Preliminary studies have demonstrated that derivatives of this compound can stabilize bioactive peptides or proteins by forming stable complexes, improving their stability during storage and administration.

The synthesis of this compound also highlights the importance of green chemistry principles in pharmaceutical manufacturing. Modern synthetic routes increasingly emphasize atom economy, minimal waste generation, and energy efficiency. Techniques such as flow chemistry have been employed to produce enantiomerically pure forms of complex molecules like CAS No. 2171150-46-0 with reduced environmental impact. These advancements not only improve sustainability but also enhance scalability for industrial applications.

From a regulatory perspective, the introduction of novel chemical entities like 6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid into clinical trials requires rigorous characterization and safety assessments. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for confirming molecular structure and purity. Additionally, computational modeling can predict potential interactions with biological targets, helping to identify both therapeutic benefits and potential liabilities early in the development process.

In conclusion,CAS No. 2171150-46-0 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its role as a synthetic intermediate, particularly in peptidomimetic drug design and fluorinated compound synthesis, positions it as a valuable tool for researchers exploring new therapeutic modalities. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a crucial role in shaping the future of medicine.